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Compound of Interest

Compound Name: 1-Docosanethiol

Cat. No.: B1347568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety procedures for the handling of 1-
Docosanethiol (C22H46S), a long-chain alkyl thiol. The information herein is intended to

support researchers, scientists, and drug development professionals in establishing safe

laboratory practices when working with this compound. Due to the limited availability of specific

toxicological data for 1-Docosanethiol, this guide incorporates general safety principles for

handling long-chain alkyl thiols, supplemented with the specific data available for 1-
Docosanethiol.

Hazard Identification and Classification
1-Docosanethiol is classified as a skin and eye irritant.[1] While comprehensive toxicological

data is not readily available, it is prudent to handle this compound with care, assuming it may

present hazards similar to other long-chain alkyl thiols.

GHS Classification (based on available data for 1-Docosanethiol):

Skin Irritation: Category 2[1]

Eye Irritation: Category 2[1]

Hazard Statements:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1-Docosanethiol is presented in

the table below.

Property Value

Chemical Formula C22H46S

CAS Number 7773-83-3

EINECS Number 679-885-6

Synonyms NDM, 1-Docosanethiol

Table 1: Physical and Chemical Properties of 1-Docosanethiol.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 1-Docosanethiol.

Engineering Controls
Ventilation: Work with 1-Docosanethiol should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of any potential vapors or

aerosols.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided in the table

below.
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PPE Category Specification Purpose

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

To protect against splashes

and direct contact with the

eyes.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

To prevent skin contact and

irritation.[1]

Respiratory Protection

Not typically required with

adequate ventilation. If vapors

or aerosols are generated, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.

To prevent inhalation of vapors

or aerosols.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling 1-Docosanethiol.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling
Wash hands thoroughly after handling.[1]

Avoid contact with skin and eyes.[1]

Wear appropriate personal protective equipment.[1]

Ensure adequate ventilation.

Storage
Store in a tightly closed container.
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Keep in a cool, dry, and well-ventilated place.

First-Aid Measures
In the event of exposure to 1-Docosanethiol, the following first-aid measures should be taken

immediately.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If skin irritation occurs, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]

Table 3: First-Aid Measures for 1-Docosanethiol Exposure.

Accidental Release Measures
In the case of a spill, a clear and logical workflow is necessary to ensure a safe and effective

cleanup. The following diagram outlines the recommended procedure for handling a 1-
Docosanethiol spill.
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Figure 1: Workflow for handling a 1-Docosanethiol spill.

Toxicological Information
Specific toxicological data for 1-Docosanethiol is limited. The available information indicates

that it is a skin and eye irritant.[1] For other long-chain alkyl thiols, the primary hazards are

typically related to their irritant properties and, for shorter-chain thiols, their strong, unpleasant

odors. The toxicity of thiols can vary significantly with their molecular structure.

Experimental Protocols
Due to the absence of cited key experiments in the provided safety data, this section will

outline a general protocol for a skin irritation study, which would be a relevant experiment to

determine the specific hazard of 1-Docosanethiol. This is a hypothetical protocol for illustrative

purposes.

Objective: To assess the potential of 1-Docosanethiol to cause skin irritation.

Methodology (based on OECD Test Guideline 404):

Test Animals: Healthy, young adult albino rabbits.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk of

the animals is clipped.

Application: A dose of 0.5 mL of 1-Docosanethiol is applied to a small area (approximately 6

cm²) of the clipped skin. The treated area is covered with a gauze patch and non-irritating

tape.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance. The skin is then examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The skin reactions are scored according to a standardized scale.

Data Analysis: The mean scores for erythema and edema are calculated for each

observation time point. The substance is classified as a skin irritant if the mean scores

exceed a certain threshold.

This in-depth guide provides a framework for the safe handling of 1-Docosanethiol in a

research and development setting. It is imperative that all personnel are trained on these

procedures and that a culture of safety is maintained in the laboratory. As more specific data for

1-Docosanethiol becomes available, these procedures should be reviewed and updated

accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1347568#health-and-safety-handling-procedures-for-
1-docosanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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